Cas no 149051-24-1 (1-Bromo-9-(tert-butyldimethylsilyloxy)nonane)

• Product Name: 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane
• CAS No: 149051-24-1
• MF: C₁₅H₃₃BrOSi
• MW: 337.411425352097
• CID: 1320773
• PubChem ID: 11045996
• Update Time: 2025-06-08

1-Bromo-9-(tert-butyldimethylsilyloxy)nonane Chemical and Physical Properties

Names and Identifiers

• Silane, [(9-bromononyl)oxy](1,1-dimethylethyl)dimethyl-
• 9-bromononoxy-tert-butyl-dimethylsilane
• 9-bromo-1-nonanol TBDMS
• (9-Bromo-nonyloxy)-tert-butyl-dimethyl-silane
• 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane
• E80373
• SCHEMBL2285354
• ((9-Bromononyl)oxy)(tert-butyl)dimethylsilane
• starbld0007580
• [(9-bromononyl)oxy]dimethyl[(1,1-dimethyl)ethyl]silane
• C15H33BrOSi
• ZJJACWRNPJLOEF-UHFFFAOYSA-N
• [(9-Bromononyl)oxy](1,1-dimethylethyl)dimethylsilane; ((9-Bromononyl)oxy)(tert-butyl)dimethylsilane; [(9-Bromononyl)oxy](1,1-dimethylethyl)dimethyl-silane
• [(9-BROMONONYL)OXY](TERT-BUTYL)DIMETHYLSILANE
• DTXSID20453211
• 149051-24-1
• DB-220095
• [(9-bromononyl)oxy]dimethyl [(1,1-dimethyl)ethyl]silane

• Inchi： 1S/C15H33BrOSi/c1-15(2,3)18(4,5)17-14-12-10-8-6-7-9-11-13-16/h6-14H2,1-5H3
• InChI Key： ZJJACWRNPJLOEF-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 336.14800
• Monoisotopic Mass: 336.14840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 6.13380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane

Comprehensive Overview of 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane (CAS No. 149051-24-1)

1-Bromo-9-(tert-butyldimethylsilyloxy)nonane, with the CAS number 149051-24-1, is a specialized organosilicon compound widely utilized in organic synthesis and pharmaceutical research. This compound features a unique combination of a bromine substituent and a tert-butyldimethylsilyl (TBS) protecting group, making it a versatile intermediate for constructing complex molecular architectures. Its applications span from peptide synthesis to material science, aligning with current trends in green chemistry and sustainable synthesis.

The growing interest in 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane is driven by its role in click chemistry and bioconjugation, two hot topics in modern chemical research. Researchers frequently search for "TBS-protected bromoalkanes" or "CAS 149051-24-1 applications" to explore its utility in drug discovery and nanotechnology. Its stability under mild conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and catalysis.

From an industrial perspective, 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane is valued for its efficiency in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in agrochemical and pharmaceutical manufacturing. Recent studies highlight its potential in bioorthogonal chemistry, a field gaining traction due to its applications in live-cell imaging and targeted drug delivery.

Environmental and safety considerations are also critical when handling CAS 149051-24-1. While not classified as hazardous, proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to maintain its reactivity. The compound’s lipophilic nature and low volatility align with the industry’s shift toward safer solvents and reduced waste generation, addressing concerns raised in green chemistry forums.

In summary, 1-Bromo-9-(tert-butyldimethylsilyloxy)nonane (CAS 149051-24-1) bridges gaps between academic research and industrial applications, offering solutions for molecular design challenges. Its adaptability to flow chemistry and automated synthesis platforms further cements its relevance in the era of digital chemistry and AI-driven discovery.